Cas no 1099670-02-6 (3-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}propanenitrile)

• Product Name: 3-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}propanenitrile
• CAS No: 1099670-02-6
• MF: C₈H₆ClN₅
• MW: 207.619739055634
• CID: 4571907
• Update Time: 2023-08-09

3-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}propanenitrile
• 3-(4-chloropyrazolo[3,4-d]pyrimidin-1-yl)propanenitrile
• Z1982491303

• Inchi： 1S/C8H6ClN5/c9-7-6-4-13-14(3-1-2-10)8(6)12-5-11-7/h4-5H,1,3H2
• InChI Key： JKGAHXLJDMNGLR-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 0.3
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines